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For Researchers, Scientists, and Drug Development Professionals

Apc 366 trifluoroacetate (TFA) is a synthetic, competitive, and selective inhibitor of mast cell
tryptase, a serine protease implicated in the pathophysiology of asthma and other allergic and
inflammatory diseases.[1][2][3][4] While developed as a targeted inhibitor of tryptase,
comprehensive evaluation of its cross-reactivity with other proteases, particularly within the
complex enzymatic milieu of tissue homogenates, is critical for accurate interpretation of
experimental results and assessment of its therapeutic potential. This guide provides a
comparative overview of Apc 366 TFA's known selectivity and outlines a detailed experimental
protocol for assessing its cross-reactivity profile.

Performance Comparison

Published literature indicates that while Apc 366 TFA is a potent inhibitor of mast cell tryptase,
it is acknowledged to lack high selectivity, which may have contributed to its limited clinical
progression.[5] Unfortunately, specific quantitative data on the cross-reactivity of Apc 366 TFA
with a broad panel of other proteases is not extensively available in peer-reviewed publications.
The following table summarizes the known inhibition data for its primary target, tryptase.

Protease Inhibitor Ki IC50 Reference
Mast Cell

Apc 366 TFA 7.1 uM 1400 + 240 nM [1][21[3][6]
Tryptase
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Note: The lack of comprehensive public data on cross-reactivity underscores the importance of
independent evaluation for any research application where off-target effects are a concern.

Signaling Pathway of Mast Cell Tryptase

Mast cell tryptase, upon degranulation, can activate Protease-Activated Receptor 2 (PAR-2) on
various cell types, leading to a cascade of inflammatory responses. Apc 366 TFA is designed
to inhibit tryptase, thereby preventing this activation.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b11932220?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Antigen

Mast Cell

Mast Cell Degranulation

Tryptase

Activates N

Target Cell

PAR-2 Receptor Inflammatory Response

Inhibition

Inhibits

Apc 366 TFA

© 2025 BenchChem. All rights reserved.

3/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Tissue Homogenization

i

Protein Quantification

i

Aliquoting & Storage at -80°C

96-Well Plate Assay Setup
Gre-incubation with Apc 366 TFA)

Addition of Specific Protease Substrate

i

Kinetic Measurement (Plate Reader)

i

Data Analysis (IC50 Determination)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b11932220?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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